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Get Quote

For researchers investigating sucrose metabolism, selecting an antibody with the appropriate

specificity for Sucrose-Phosphate Synthase (SPS) isoforms is critical for accurate experimental

outcomes. SPS, a key enzyme in sucrose biosynthesis, is encoded by a multigene family in

plants, leading to multiple isoforms with potentially distinct functions and expression patterns.

This guide provides a framework for comparing commercially available antibodies against SPS

isoforms, offering supporting data from existing literature and detailed experimental protocols to

aid in the selection of the most suitable antibody for your research needs.

Commercially Available Anti-SPS Antibodies: A
Snapshot
Several companies offer polyclonal and monoclonal antibodies raised against SPS from

various plant species. The choice of immunogen, whether a full-length protein or a specific

peptide sequence, significantly influences the antibody's cross-reactivity profile. Below is a

summary of some commercially available anti-SPS antibodies.
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Antibody

Name/ID
Host Clonality

Immunoge

n
Vendor

Reported

Reactivity

Potential

Cross-

Reactivity

Notes

Anti-SPS

(global)
Rabbit Polyclonal

Conserved

peptide

sequence

from plant

SPS

Agrisera

Broad

reactivity

across

monocots

and dicots,

including

Arabidopsi

s thaliana,

Hordeum

vulgare,

Zea mays,

and

Solanum

lycopersicu

m.[1][2]

Designed

to

recognize

a

conserved

region,

suggesting

it may

detect

multiple

SPS

isoforms

across a

wide range

of species.

[3]

Anti-SPS

(maize)
Rabbit Polyclonal

Synthetic

peptide

from Zea

mays SPS

Agrisera

Specific for

maize

SPS.[4]

Reactivity

with SPS

isoforms

from other

species

has not

been

extensively

reported.

Anti-

Sucrose-

Phosphate

Synthase

Rabbit Polyclonal Recombina

nt

sugarcane

SPS1

protein

GeneTex Tested in

Zea mays

and

Sugarcane.

[5]

Cross-

reactivity

with other

SPS

isoforms is

not fully
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characteriz

ed.

Anti-

Sucrose

Phosphate

Synthase

Rabbit Polyclonal

Synthetic

peptide

from Zea

mays SPS

antibodies-

online

Reported

reactivity

with

Tomato

and Zea

mays.[6][7]

Limited

information

on cross-

reactivity

with other

species or

isoforms.

Anti-SPS

(spinach

specific)

Mouse Monoclonal

Purified

spinach

SPS

N/A (from a

1989

study)

Specific for

spinach

(Spinacia

oleracea)

SPS.[8]

Did not

cross-react

with SPS

from

maize,

barley,

soybean,

or sugar

beet in the

original

study.[8]

Understanding SPS Isoforms
Plants possess a small family of SPS genes. For instance, the genome of Arabidopsis thaliana

contains four SPS genes, categorized into three families: SPSA1, SPSA2, SPSB, and SPSC.

[9] Grasses, such as wheat and maize, have an even more diverse set of five SPS gene

families, including a novel D family.[10] This genetic diversity underscores the importance of

validating antibody cross-reactivity against the specific isoforms relevant to your research.

Experimental Workflow for Assessing Antibody
Cross-Reactivity
A systematic approach is essential to determine the cross-reactivity of an antibody against

different SPS isoforms. The following workflow outlines the key steps, from antigen preparation

to data analysis.
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Antigen Preparation

Western Blot Analysis

ELISA for Quantitative Assessment

Data Analysis

Express and purify recombinant SPS isoforms

Quantify protein concentration SDS-PAGE of purified isoforms

Input for WB

Coat plate with purified SPS isoforms

Input for ELISA

Transfer to membrane

Blocking

Incubate with primary anti-SPS antibody

Incubate with HRP-conjugated secondary antibody

Chemiluminescent detection

Analyze band intensity on Western blot

Block plate

Add serial dilutions of primary anti-SPS antibody

Add enzyme-linked secondary antibody

Add substrate and measure absorbance

Generate binding curves from ELISA data

Compare antibody reactivity across isoforms

Click to download full resolution via product page

Experimental workflow for assessing antibody cross-reactivity.
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Detailed Experimental Protocols
Western Blotting Protocol for SPS Isoform Cross-
Reactivity
This protocol is adapted from standard Western blotting procedures.[11][12]

Protein Separation: Separate 10-20 µg of each purified recombinant SPS isoform and total

protein extracts from relevant plant tissues on a 10% SDS-polyacrylamide gel.[11]

Electrotransfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or

nitrocellulose membrane.

Blocking: Block the membrane for 1 hour at room temperature with 5% non-fat dry milk or

bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBS-T).[11]

Primary Antibody Incubation: Incubate the membrane with the primary anti-SPS antibody at

the recommended dilution (e.g., 1:1000 to 1:5000) overnight at 4°C with gentle agitation.[2]

Washing: Wash the membrane three times for 10 minutes each with TBS-T.

Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase

(HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG) diluted in TBS-T for 1 hour at

room temperature.[2]

Washing: Repeat the washing step as described in step 5.

Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and

image the blot using a suitable imaging system.

Enzyme-Linked Immunosorbent Assay (ELISA) for
Quantitative Cross-Reactivity Assessment
This protocol outlines a direct ELISA to quantify antibody binding to different SPS isoforms.[13]

[14]

Coating: Coat the wells of a 96-well microtiter plate with 100 µL of each purified SPS isoform

at a concentration of 1-10 µg/mL in coating buffer (e.g., carbonate-bicarbonate buffer, pH
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9.6). Incubate overnight at 4°C.[13]

Washing: Wash the plate three times with 200 µL of PBS with 0.05% Tween 20 (PBS-T).

Blocking: Block the wells with 200 µL of 1% BSA in PBS for 1 hour at 37°C.[15]

Washing: Repeat the washing step as described in step 2.

Primary Antibody Incubation: Add 100 µL of serial dilutions of the primary anti-SPS antibody

to the wells and incubate for 2 hours at room temperature.

Washing: Repeat the washing step as described in step 2.

Secondary Antibody Incubation: Add 100 µL of an enzyme-conjugated secondary antibody,

diluted according to the manufacturer's instructions, and incubate for 1 hour at room

temperature.

Washing: Repeat the washing step as described in step 2.

Substrate Addition: Add 100 µL of the appropriate enzyme substrate (e.g., TMB for HRP) and

incubate until a color change is observed.

Signal Measurement: Stop the reaction with a stop solution and measure the absorbance at

the appropriate wavelength using a microplate reader.

Conclusion
The selection of an appropriate antibody is paramount for the accurate study of Sucrose-

Phosphate Synthase isoforms. While some antibodies are designed for broad reactivity across

species and isoforms, others are more specific. Researchers are strongly encouraged to

perform in-house validation of antibody cross-reactivity against their specific SPS isoforms of

interest using standardized methods such as Western blotting and ELISA. The protocols and

comparative information provided in this guide serve as a valuable resource for making an

informed decision, ultimately leading to more reliable and reproducible research outcomes in

the field of plant science and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12803973/docs#assessing-antibody-
cross-reactivity-against-sucrose-phosphate-synthase-isoforms-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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